barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate
barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate
Brand Name:
Vulcanchem
CAS No.:
17814-20-9
VCID:
VC0091165
InChI:
InChI=1S/C18H13ClN2O6S.Ba/c1-9-6-14(15(8-13(9)19)28(25,26)27)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,20H,1H3,(H,23,24)(H,25,26,27);/b21-16-;
SMILES:
CC1=CC(=C(C=C1Cl)S(=O)(=O)O)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)O.[Ba]
Molecular Formula:
C18H13BaClN2O6S
Molecular Weight:
558.2 g/mol
barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate
CAS No.: 17814-20-9
Main Products
VCID: VC0091165
Molecular Formula: C18H13BaClN2O6S
Molecular Weight: 558.2 g/mol
![barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate - 17814-20-9](/images/no_structure.jpg)
| CAS No. | 17814-20-9 |
|---|---|
| Product Name | barium 4-[(4-chloro-5-methyl-2-sulphonatophenyl)azo]-3-hydroxy-2-naphthoate |
| Molecular Formula | C18H13BaClN2O6S |
| Molecular Weight | 558.2 g/mol |
| Standard InChI | InChI=1S/C18H13ClN2O6S.Ba/c1-9-6-14(15(8-13(9)19)28(25,26)27)20-21-16-11-5-3-2-4-10(11)7-12(17(16)22)18(23)24;/h2-8,20H,1H3,(H,23,24)(H,25,26,27);/b21-16-; |
| Standard InChIKey | CDNPZWSBMMIKMH-PLMZOXRSSA-N |
| Isomeric SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)O)N/N=C\2/C3=CC=CC=C3C=C(C2=O)C(=O)O.[Ba] |
| SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)O)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)O.[Ba] |
| Canonical SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)O)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)O.[Ba] |
| PubChem Compound | 9577311 |
| Last Modified | Nov 09 2021 |
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